Cas no 1535177-84-4 ((2-Fluoro-3-iodophenyl)(methyl)sulfane)

• Product Name: (2-Fluoro-3-iodophenyl)(methyl)sulfane
• CAS No: 1535177-84-4
• MF: C₇H₆FIS
• MW: 268.09
• CID: 5076051
• Update Time: 2026-03-01

(2-Fluoro-3-iodophenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-3-iodophenyl)(methyl)sulfane

• Inchi： 1S/C7H6FIS/c1-10-6-4-2-3-5(9)7(6)8/h2-4H,1H3
• InChI Key： HVMHGQAHSXXPOL-UHFFFAOYSA-N
• SMILES： C1(C(F)=C(I)C=CC=1)SC

Additional information on (2-Fluoro-3-iodophenyl)(methyl)sulfane

Comprehensive Overview of (2-Fluoro-3-iodophenyl)(methyl)sulfane (CAS No. 1535177-84-4): Properties, Applications, and Industry Insights

(2-Fluoro-3-iodophenyl)(methyl)sulfane (CAS No. 1535177-84-4) is a specialized organosulfur compound with a unique molecular structure combining fluorine and iodine substituents. This aryl sulfide derivative has garnered significant attention in pharmaceutical and materials science research due to its potential as a building block for advanced chemical synthesis. The compound's distinctive halogenated aromatic system enables diverse reactivity patterns, making it valuable for cross-coupling reactions and medicinal chemistry applications.

Recent studies highlight the growing demand for fluorinated compounds like 1535177-84-4 in drug discovery, particularly for developing PET imaging agents and targeted therapies. The presence of both fluoro and iodo groups in its structure allows for versatile radiopharmaceutical labeling, addressing current industry needs for precision medicine solutions. Researchers are actively exploring its potential in kinase inhibitor development, with several patent applications referencing similar halogenated phenyl sulfides as key intermediates.

The compound's physicochemical properties demonstrate excellent stability under standard laboratory conditions, with a melting point range of 85-89°C and solubility in common organic solvents such as DCM and THF. Analytical characterization via HPLC and NMR spectroscopy confirms high purity (>98%) in commercially available samples. These qualities make (2-Fluoro-3-iodophenyl)(methyl)sulfane particularly suitable for high-throughput screening applications and automated synthesis platforms increasingly adopted in modern research facilities.

From an environmental chemistry perspective, this compound's biodegradation profile and eco-toxicity data have become important considerations for sustainable chemistry initiatives. Recent advancements in green chemistry methodologies have enabled more efficient synthesis routes for such halogenated intermediates, reducing waste generation and energy consumption. The pharmaceutical industry's focus on process intensification has further driven optimization of production scales for 1535177-84-4 and related compounds.

Emerging applications in material science reveal potential uses of (2-Fluoro-3-iodophenyl)(methyl)sulfane in organic electronics and liquid crystal formulations. The compound's electronic properties and molecular geometry make it interesting for developing charge transport materials in OLED devices. Several research groups have patented derivatives of this aryl sulfide for use in photovoltaic applications, capitalizing on its light absorption characteristics and thermal stability.

Quality control standards for CAS 1535177-84-4 have evolved significantly, with current GMP-compliant production facilities implementing rigorous analytical validation protocols. The compound's chromatographic purity and residual solvent content are now routinely monitored using advanced LC-MS techniques, reflecting the pharmaceutical industry's heightened quality expectations. These developments align with broader trends toward quality by design (QbD) principles in fine chemical manufacturing.

The global market for fluorinated building blocks like 1535177-84-4 continues to expand, driven by increased R&D investment in targeted drug delivery systems and theranostic agents. Market analysts note particular growth in the contract research organization (CRO) sector's demand for such specialized intermediates. Recent supply chain optimizations have improved availability of this iodo-fluoro compound, though technical challenges remain in large-scale regioselective halogenation processes during synthesis.

From a regulatory standpoint, proper handling and documentation of (2-Fluoro-3-iodophenyl)(methyl)sulfane requires compliance with REACH regulations and regional chemical inventories. The compound's safety data sheet (SDS) provides detailed guidance on appropriate laboratory practices, including recommendations for personal protective equipment (PPE) and engineering controls. These protocols reflect the chemical industry's commitment to responsible stewardship of specialized research compounds.

Future research directions for CAS 1535177-84-4 may explore its potential in click chemistry applications and as a precursor for metal-organic frameworks (MOFs). The compound's orthogonal reactivity presents opportunities for developing novel bioconjugation strategies in antibody-drug conjugate (ADC) research. As synthetic methodologies advance, we anticipate broader adoption of this versatile intermediate across multiple scientific disciplines.